Cas no 2227903-38-8 (rac-(1R,2R)-2-(5-bromo-2-chlorophenyl)cyclopropane-1-carboxylic acid, trans)

Technical Introduction: rac-(1R,2R)-2-(5-bromo-2-chlorophenyl)cyclopropane-1-carboxylic acid is a chiral cyclopropane derivative featuring a trans-configuration, which imparts structural rigidity and stereochemical specificity. The presence of both bromo and chloro substituents on the phenyl ring enhances its utility as a versatile intermediate in organic synthesis, particularly for cross-coupling reactions and pharmaceutical applications. The cyclopropane core contributes to conformational stability, while the carboxylic acid moiety allows for further functionalization. This compound is valued for its defined stereochemistry and potential as a building block in the development of bioactive molecules. Its high purity and well-characterized structure make it suitable for research in medicinal chemistry and materials science.

rac-(1R,2R)-2-(5-bromo-2-chlorophenyl)cyclopropane-1-carboxylic acid, trans structure

2227903-38-8 structure

Product Name:rac-(1R,2R)-2-(5-bromo-2-chlorophenyl)cyclopropane-1-carboxylic acid, trans

CAS No:2227903-38-8

MF:C₁₀H₈BrClO₂

MW:275.526321411133

CID:5411255

PubChem ID:154832179

Update Time:2025-06-11

rac-(1R,2R)-2-(5-bromo-2-chlorophenyl)cyclopropane-1-carboxylic acid, trans Chemical and Physical Properties

Names and Identifiers

- Z3019995711
- 2227903-38-8
- (1R,2R)-2-(5-Bromo-2-chlorophenyl)cyclopropane-1-carboxylic acid
- rac-(1R,2R)-2-(5-bromo-2-chlorophenyl)cyclopropane-1-carboxylic acid
- EN300-1296299
- rac-(1R,2R)-2-(5-bromo-2-chlorophenyl)cyclopropane-1-carboxylic acid, trans
- Inchi： 1S/C10H8BrClO2/c11-5-1-2-9(12)7(3-5)6-4-8(6)10(13)14/h1-3,6,8H,4H2,(H,13,14)/t6-,8+/m0/s1
- InChI Key： SFKAIFMMKOLJPD-POYBYMJQSA-N
- SMILES： BrC1=CC=C(C(=C1)[C@@H]1C[C@H]1C(=O)O)Cl

Computed Properties

Exact Mass: 273.93962g/mol
Monoisotopic Mass: 273.93962g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 246
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 37.3Å²

rac-(1R,2R)-2-(5-bromo-2-chlorophenyl)cyclopropane-1-carboxylic acid, trans Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1296299-0.05g	rac-(1R,2R)-2-(5-bromo-2-chlorophenyl)cyclopropane-1-carboxylic acid, trans	2227903-38-8	95%	0.05g	$256.0	2023-07-10
Enamine	EN300-1296299-0.1g	rac-(1R,2R)-2-(5-bromo-2-chlorophenyl)cyclopropane-1-carboxylic acid, trans	2227903-38-8	95%	0.1g	$383.0	2023-07-10
Enamine	EN300-1296299-0.25g	rac-(1R,2R)-2-(5-bromo-2-chlorophenyl)cyclopropane-1-carboxylic acid, trans	2227903-38-8	95%	0.25g	$546.0	2023-07-10
Enamine	EN300-1296299-0.5g	rac-(1R,2R)-2-(5-bromo-2-chlorophenyl)cyclopropane-1-carboxylic acid, trans	2227903-38-8	95%	0.5g	$858.0	2023-07-10
Enamine	EN300-1296299-1.0g	rac-(1R,2R)-2-(5-bromo-2-chlorophenyl)cyclopropane-1-carboxylic acid, trans	2227903-38-8	95%	1.0g	$1100.0	2023-07-10
Enamine	EN300-1296299-2.5g	rac-(1R,2R)-2-(5-bromo-2-chlorophenyl)cyclopropane-1-carboxylic acid, trans	2227903-38-8	95%	2.5g	$2155.0	2023-07-10
Enamine	EN300-1296299-5.0g	rac-(1R,2R)-2-(5-bromo-2-chlorophenyl)cyclopropane-1-carboxylic acid, trans	2227903-38-8	95%	5.0g	$3189.0	2023-07-10
Enamine	EN300-1296299-10.0g	rac-(1R,2R)-2-(5-bromo-2-chlorophenyl)cyclopropane-1-carboxylic acid, trans	2227903-38-8	95%	10.0g	$4729.0	2023-07-10
Enamine	EN300-1296299-50mg	rac-(1R,2R)-2-(5-bromo-2-chlorophenyl)cyclopropane-1-carboxylic acid, trans	2227903-38-8	95.0%	50mg	$256.0	2023-09-30
Enamine	EN300-1296299-100mg	rac-(1R,2R)-2-(5-bromo-2-chlorophenyl)cyclopropane-1-carboxylic acid, trans	2227903-38-8	95.0%	100mg	$383.0	2023-09-30